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Compound of Interest

Compound Name: 4-Bromo-3-nitrotoluene

Cat. No.: B1266263 Get Quote

An In-depth Technical Guide to 4-Bromo-3-
nitrotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

synthesis of 4-Bromo-3-nitrotoluene, a key intermediate in modern organic synthesis. Its

unique molecular architecture, featuring both a bromine atom and a nitro group on a toluene

backbone, offers distinct reactive sites crucial for the development of complex molecules in the

pharmaceutical and agricultural industries.[1]

Chemical Structure and IUPAC Name
The formal IUPAC name for 4-Bromo-3-nitrotoluene is 1-bromo-4-methyl-2-nitrobenzene.[2]

[3] The molecule consists of a benzene ring substituted with a bromine atom at position 4, a

nitro group at position 3, and a methyl group at position 1.

Below is a two-dimensional representation of the chemical structure.
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Start: Reaction Mixture

Heat to 160°C
Stir for 24h under O₂

Quench with Distilled Water

Extract 3x with Ethyl Acetate

Combine & Concentrate Organic Phases

End: 4-Bromo-3-nitrotoluene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. 4-Bromo-3-nitrotoluene | C7H6BrNO2 | CID 79224 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1266263?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266263?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-4-bromo-3-nitrotoluene-in-modern-organic-synthesis-aw
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-nitrotoluene
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-nitrotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 4-Bromo-3-nitrotoluene, 98+% | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [4-Bromo-3-nitrotoluene chemical structure and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266263#4-bromo-3-nitrotoluene-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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